Cas no 91634-11-6 (1-methylindole-5-carbonitrile)

1-methylindole-5-carbonitrile structure
1-methylindole-5-carbonitrile structure
Product Name:1-methylindole-5-carbonitrile
CAS No:91634-11-6
MF:C10H8N2
MW:156.183921813965
MDL:MFCD09025840
CID:799978
PubChem ID:11412513
Update Time:2024-10-26

1-methylindole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-indole-5-carbonitrile
    • 1H-Indole-5-carbonitrile,1-methyl-
    • 1-methylindole-5-carbonitrile
    • 1H-Indole-5-carbonitrile,1-methyl
    • 1-methyl-indole-5-carbonitrile
    • 5-cyano-1-methylindole
    • 5-cyanoindole methyl ester
    • 5-cyano-N-methylindole
    • N-methyl-5-cyanoindole
    • 1-Methyl-1H-indole-5-carbonitrile (ACI)
    • Indole-5-carbonitrile, 1-methyl- (7CI)
    • ALBB-010773
    • A1-01201
    • 1-METHYL-1H-INDOL-5-YL CYANIDE
    • AKOS005172560
    • 1H-Indole-5-carbonitrile, 1-methyl-
    • AS-8588
    • MFCD09025840
    • DTXSID70465001
    • SCHEMBL1779268
    • SY081344
    • J-504891
    • CS-0036610
    • 91634-11-6
    • DYZZFEHAJOLDEX-UHFFFAOYSA-N
    • PB48486
    • STL426863
    • MDL： MFCD09025840
    • Inchi： 1S/C10H8N2/c1-12-5-4-9-6-8(7-11)2-3-10(9)12/h2-6H,1H3
    • InChI Key： DYZZFEHAJOLDEX-UHFFFAOYSA-N
    • SMILES： N#CC1C=C2C=CN(C2=CC=1)C

Computed Properties

  • Exact Mass: 156.06900
  • Monoisotopic Mass: 156.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.09
  • Melting Point: 72 °C
  • Boiling Point: 327.8°Cat760mmHg
  • Flash Point: 152°C
  • Refractive Index: 1.603
  • PSA: 28.72000
  • LogP: 2.04998

1-methylindole-5-carbonitrile Security Information

  • HazardClass：IRRITANT

1-methylindole-5-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methylindole-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Fluorochem
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1-methylindole-5-carbonitrile Production Method

Production Method 1

10075-52-2 10075-52-2
13943-58-3 13943-58-3
91634-11-6 91634-11-6
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate ,  1,1′-Bis(di-tert-butylphosphino)ferrocene Solvents: Methanol ;  3 h
Reference
Electromagnetic mill promoted mechanochemical palladium-catalyzed solid state cyanation of aryl bromides using non-toxic K4[Fe(CN)6]
Hou, Yanan; et al, Green Chemistry, 2023, 25(6), 2279-2286

Production Method 2

15861-24-2 15861-24-2
91634-11-6 91634-11-6
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C; 0 °C → rt; 1 h, rt; rt → 0 °C
1.2 0 °C; 0 °C → rt; overnight, rt
1.3 Reagents: Water ;  rt
Reference
Scalable Electrochemical Aerobic Oxygenation of Indoles to Isatins without Electron Transfer Mediators by Merging with an Oxygen Reduction Reaction
Zhuang, Weihui; et al, Organic Letters, 2022, 24(23), 4229-4233

Production Method 3

15861-24-2 15861-24-2
91634-11-6 91634-11-6
Reaction Conditions
1.1 Catalysts: Magnesium oxide Solvents: Dimethylformamide ;  30 min, 170 °C
Reference
Magnesium oxide as a heterogeneous and recyclable base for the N-methylation of indole and O-methylation of phenol using dimethyl carbonate as a green methylating agent
Gadge, Sandip T.; et al, RSC Advances, 2014, 4(91), 50271-50276

Production Method 4

15861-24-2 15861-24-2
91634-11-6 91634-11-6
Reaction Conditions
1.1 Reagents: Sodium hydride Catalysts: Potassium iodide Solvents: Dimethylformamide ;  0 °C; 25 - 80 °C
1.2 Solvents: Water
Reference
Design, synthesis and biological evaluation of 1-alkyl-5/6-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)-1H-indole-3-carbonitriles as novel xanthine oxidase inhibitors
Gao, Jun; et al, European Journal of Medicinal Chemistry, 2020, 190,

Production Method 5

10075-52-2 10075-52-2
91634-11-6 91634-11-6
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Ceric ammonium nitrate Catalysts: Copper(II) triflate Solvents: Dimethylformamide ;  24 h, 130 °C
Reference
Revisiting the synthesis of aryl nitriles: a pivotal role of CAN
Saikia, Rakhee; et al, Organic & Biomolecular Chemistry, 2021, 19(6), 1344-1351

Production Method 6

10075-52-2 10075-52-2
13943-58-3 13943-58-3
91634-11-6 91634-11-6
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: (SP-4-1)-Dichlorobis[1-(dicyclohexylphosphino-κP)piperidine]palladium Solvents: N-Methyl-2-pyrrolidone ;  12 h, 140 °C; 140 °C → rt
1.2 Reagents: Water ;  rt
Reference
Cyanation of Aryl Bromides with K4[Fe(CN)6] Catalyzed by Dichloro[bis{1-(dicyclohexylphosphanyl)piperidine}]palladium, a Molecular Source of Nanoparticles, and the Reactions Involved in the Catalyst-Deactivation Processes
Gerber, Roman; et al, Chemistry - A European Journal, 2012, 18(10), 2978-2986

Production Method 7

15861-24-2 15861-24-2
91634-11-6 91634-11-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  reflux
Reference
C2-H Arylation of Indoles Catalyzed by Palladium-Containing Metal-Organic-Framework in γ-Valerolactone
Anastasiou, Ioannis; et al, ChemSusChem, 2020, 13(10), 2786-2791

Production Method 8

15861-24-2 15861-24-2
91634-11-6 91634-11-6
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C → rt; 5 min, rt; rt → 0 °C
1.2 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Aryldiazonium Salt-Triggered [2 + 2 + 1] Heteroannulation of Indoles by an Arylhydrazone Radical-Relayed 1,5-Hydrogen Atom Transfer
Ouyang, Jun-Yao; et al, Organic Letters, 2023, 25(35), 6549-6554

Production Method 9

10075-52-2 10075-52-2
91634-11-6 91634-11-6
Reaction Conditions
1.1 Reagents: 1,4-Dihydro-2,3,5,6-tetramethyl-1,4-bis(trimethylsilyl)pyrazine Catalysts: 1,10-Phenanthroline ,  Nickel(2+), hexakis(acetonitrile)-, (OC-6-11)-, tetrafluoroborate(1-) (1:2) Solvents: Acetonitrile ;  24 h, 80 °C
1.2 Reagents: Ethyl acetate
Reference
Nickel-catalyzed cyanation of aryl halides and triflates using acetonitrile via C-CN bond cleavage assisted by 1,4-bis(trimethylsilyl)-2,3,5,6-tetramethyl-1,4-dihydropyrazine
Ueda, Yohei; et al, Chemical Science, 2019, 10(4), 994-999

Production Method 10

10075-52-2 10075-52-2
75-12-7 75-12-7
91634-11-6 91634-11-6
Reaction Conditions
1.1 Reagents: Zinc oxide (ZnO) ,  Oxygen Catalysts: 2,2′-Bipyridine ,  Bis(acetylacetonato)nickel ,  Aluminum chloride Solvents: 1,2-Dimethoxyethane ;  12 h, 145 °C
Reference
Ni-Mediated Generation of "CN" Unit from Formamide and Its Catalysis in the Cyanation Reactions
Yang, Luo ; et al, ACS Catalysis, 2019, 9(4), 3360-3365

Production Method 11

10075-52-2 10075-52-2
91634-11-6 91634-11-6
Reaction Conditions
1.1 Reagents: Butyllithium ,  tert-Butyllithium Solvents: Pentane ,  Tetrahydrofuran ,  Hexane ;  30 min, -78 °C
1.2 30 min, 50 °C
1.3 Reagents: Potassium tert-butoxide ,  4-Aza-1-azoniabicyclo[2.2.2]octane, 1-amino-, iodide, hydriodide (1:1:1) Solvents: Tetrahydrofuran ;  5 min, rt; 10 min, rt
1.4 Reagents: Sodium bicarbonate Solvents: Water
Reference
Momentary click nitrile synthesis enabled by an aminoazanium reagent
Xu, Liangxuan; et al, Organic Chemistry Frontiers, 2022, 9(13), 3420-3427

Production Method 12

192182-55-1 192182-55-1
7321-55-3 7321-55-3
91634-11-6 91634-11-6
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]dirhodium Solvents: 1,4-Dioxane ;  6 h, 100 °C; 100 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Rhodium-Catalyzed Transnitrilation of Aryl Boronic Acids with Dimethylmalononitrile
Malapit, Christian A.; et al, Angewandte Chemie, 2016, 55(1), 326-330

1-methylindole-5-carbonitrile Raw materials

1-methylindole-5-carbonitrile Preparation Products

1-methylindole-5-carbonitrile Related Literature

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